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Compound of Interest

Compound Name: 1-Bromo-3-methylhexane

Cat. No.: B13168464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-3-methylhexane is a halogenated alkane with the chemical formula C₇H₁₅Br.[1][2][3]

Its structure, featuring a bromine atom on the primary carbon and a methyl group at the third

position, makes it a valuable intermediate in organic synthesis. This document provides a

comprehensive overview of the known physical properties of 1-Bromo-3-methylhexane,

supported by detailed experimental protocols for their determination. All quantitative data is

presented in a structured format for clarity and ease of comparison.

Core Physical Properties
The physical characteristics of 1-Bromo-3-methylhexane are crucial for its application in

synthetic chemistry, particularly for predicting its behavior in various solvents and reaction

conditions. While experimental data for some properties are limited, the following table

summarizes the available information.
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Property Value Source(s)

Molecular Formula C₇H₁₅Br [1][2][3]

Molecular Weight 179.10 g/mol [1][3]

CAS Number 75854-66-9 [1][2][3]

Boiling Point 65 °C at 20 Torr [2]

Density 1.141 g/cm³ [2]

Melting Point
Data not available in cited

literature
[1]

Refractive Index
Data not available in cited

literature

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ether,

alcohol, benzene)

[4]

Note: The hydrophobicity of 1-Bromo-3-methylhexane, suggested by its structure, indicates it

is likely a liquid at room temperature with a density greater than water.[1] Its halogenated

structure contributes to moderate lipid solubility.[1]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard methodologies for measuring the key physical properties

of liquid compounds like 1-Bromo-3-methylhexane.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.[5] The boiling point is the temperature at which the vapor pressure of the

liquid equals the atmospheric pressure.[6]

Apparatus:

Thiele tube

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.vulcanchem.com/product/vc17654030
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-methylhexane
https://www.vulcanchem.com/product/vc17654030
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-methylhexane
https://www.vulcanchem.com/product/vc17654030
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-methylhexane
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.vulcanchem.com/product/vc17654030
https://m.youtube.com/watch?v=C8BDxzICO4c
https://www.benchchem.com/product/b13168464?utm_src=pdf-body
https://www.vulcanchem.com/product/vc17654030
https://www.vulcanchem.com/product/vc17654030
https://www.benchchem.com/product/b13168464?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13168464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or hot plate)

Mineral oil

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed into the small test tube.

[5]

A capillary tube, sealed at one end, is inverted and placed into the liquid sample in the test

tube.[5]

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The thermometer and test tube assembly are placed in a Thiele tube containing mineral oil,

ensuring the oil level is above the sample.[5]

The side arm of the Thiele tube is gently heated, allowing for even heat distribution through

convection.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.[5]

Heating is continued until a continuous and rapid stream of bubbles is observed. The heat

source is then removed.

The liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops

and the liquid begins to enter the capillary tube.[5]

Determination of Density (Pycnometer Method)
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A pycnometer is a specialized flask used for the precise measurement of the density of a liquid.

[7] The method involves determining the mass of a known volume of the liquid.

Apparatus:

Pycnometer (specific gravity bottle) with a ground glass stopper containing a capillary hole[7]

[8]

Analytical balance

Thermostatic bath

Sample liquid

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on an

analytical balance (M₁).[9]

The pycnometer is filled with the sample liquid, and the stopper is inserted, forcing excess

liquid through the capillary.[9] Care should be taken to avoid air bubbles.[7]

The filled pycnometer is placed in a thermostatic bath set to a specific temperature (e.g.,

20°C) until the liquid reaches thermal equilibrium.[9]

The pycnometer is removed from the bath, and its exterior is carefully dried.[9]

The mass of the filled pycnometer is determined (M₂).[9]

The procedure is repeated with a reference liquid of known density, such as distilled water, to

accurately determine the volume of the pycnometer.

The density of the sample liquid is calculated using the formula: Density = (M₂ - M₁) / V

where V is the volume of the pycnometer.[9]

Determination of Refractive Index (Abbé Refractometer)
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The refractive index is a measure of how much the path of light is bent when it enters a

substance. It is a characteristic property that is dependent on temperature and the wavelength

of light used. The Abbé refractometer is a common instrument for this measurement.[10]

Apparatus:

Abbé Refractometer

Light source

Constant temperature water bath

Dropper or pipette

Sample liquid

Cleaning solvent (e.g., ethanol or isopropanol) and soft tissue[11]

Procedure:

The refractometer is turned on, and the temperature is allowed to stabilize by circulating

water from the constant temperature bath, typically at 20°C.[12]

The prism of the refractometer is cleaned with a suitable solvent and a soft tissue.[11]

A few drops of the sample liquid are placed on the surface of the lower prism using a

dropper.[11][12]

The prisms are closed and locked.

While looking through the eyepiece, the adjustment knob is turned until the light and dark

fields are visible.[11]

The compensator dial is adjusted to eliminate any color fringes and sharpen the borderline

between the light and dark fields.[12]

The adjustment knob is used to align the borderline precisely on the center of the crosshairs.

[11][12]
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The refractive index value is then read from the instrument's scale.[11]

After the measurement, the prisms are cleaned thoroughly.[11]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the characterization of the physical

properties of an unknown liquid compound.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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